Cas no 1311316-12-7 (2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride)

• Product Name: 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride
• CAS No: 1311316-12-7
• MF: C₁₂H₁₂Cl₂N₄
• MW: 283.15647983551
• CID: 5044116
• Update Time: 2025-06-12

2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride
• 2-pyridin-2-yl-3H-benzimidazol-5-amine;dihydrochloride
• Z1266933917
• 2-(Pyridin-2-yl)-1H-benzo[d]imidazol-6-amine dihydrochloride
• 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride

• Inchi： 1S/C12H10N4.2ClH/c13-8-4-5-9-11(7-8)16-12(15-9)10-3-1-2-6-14-10;;/h1-7H,13H2,(H,15,16);2*1H
• InChI Key： UXHPGSIYMYCPDC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C2C=CC=CN=2)=NC2C=CC(=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 67.6

Additional information on 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride

Professional Introduction to 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1311316-12-7)

2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1311316-12-7, is a significant compound in the field of pharmaceutical chemistry. This bisubstituted benzodiazole derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities. The presence of a pyridine moiety at the 2-position and an amine group at the 5-position of the benzodiazole core imparts distinct pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

The compound’s molecular structure, featuring a benzodiazole scaffold linked to a pyridine ring, suggests potential interactions with various biological targets. Benzodiazole derivatives are well-known for their anxiolytic, sedative, and muscle relaxant properties, largely attributed to their ability to modulate the gamma-aminobutyric acid (GABA) receptor system. The introduction of a pyridine substituent may enhance or alter these effects by influencing solubility, metabolic stability, and binding affinity. Such modifications are increasingly explored in medicinal chemistry to optimize pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride with key biological targets. Studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. For instance, preliminary virtual screening studies suggest potential interactions with serotonin receptors (e.g., 5-HT1A), which are relevant in the treatment of depression and anxiety. Additionally, the compound’s structural features could facilitate binding to other therapeutic targets, such as kinases or nuclear receptors, opening avenues for applications in oncology or metabolic diseases.

In vitro pharmacological assays have begun to elucidate the pharmacological profile of 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride. Early data suggest that the compound demonstrates moderate affinity for GABAergic receptors without exhibiting excessive sedation or tolerance, which are common concerns with traditional benzodiazepines. Furthermore, its dihydrochloride salt form enhances solubility and bioavailability, making it more suitable for formulation development. These properties position it as a viable lead compound for further optimization toward therapeutic applications.

The synthesis of 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride involves multi-step organic transformations that highlight the synthetic versatility of benzodiazole derivatives. Key synthetic strategies include nucleophilic substitution reactions at the 5-position of the benzodiazole core followed by functionalization of the pyridine ring. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, enabling scalable production processes. Such synthetic developments are crucial for transitioning promising candidates into clinical trials.

From a medicinal chemistry perspective, the structural motif of 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride aligns with current trends toward hybrid molecules that combine multiple pharmacophores for enhanced therapeutic effects. The integration of heterocyclic systems like pyridine with benzodiazole scaffolds has shown promise in addressing complex diseases by targeting multiple pathways simultaneously. This approach is particularly relevant in neurodegenerative disorders where multifaceted mechanisms contribute to pathogenesis.

Future research directions may explore derivatization strategies to fine-tune the pharmacological properties of 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride. For example, introducing additional substituents at strategic positions could modulate receptor selectivity or metabolic stability. Additionally, exploring prodrug formulations might enhance bioavailability and reduce side effects associated with direct administration. Collaborative efforts between synthetic chemists and biologists will be essential to accelerate these investigations.

The growing interest in 2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-aminedihydrochloride underscores its potential as a building block for novel therapeutics. As computational tools and high-throughput screening technologies continue to evolve, compounds like this one will play a pivotal role in accelerating drug discovery pipelines across various therapeutic areas. The combination of its unique structure with promising preclinical data makes it an exciting prospect for further exploration.

In conclusion,2-(Pyridin-2-yli)-1H - 1 ,3 -benzodiazol - 5 - amine dihydrochloride (CAS No . 1311316 - 12 -7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities . Its development reflects broader trends toward innovative molecular design aimed at addressing unmet medical needs . Continued investigation into this compound holds promise for generating new treatments for neurological and other diseases .